Cas no 88988-05-0 (3-Thiomorpholinone, 2-heptadecyl-)
88988-05-0 structure
Product Name:3-Thiomorpholinone, 2-heptadecyl-
CAS No:88988-05-0
MF:C21H41NOS
MW:355.621345281601
CID:617038
PubChem ID:71321242
Update Time:2025-04-19
3-Thiomorpholinone, 2-heptadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiomorpholinone, 2-heptadecyl-
- 2-heptadecylthiomorpholin-3-one
- 88988-05-0
- DTXSID60751081
-
- Inchi: 1S/C21H41NOS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21(23)22-18-19-24-20/h20H,2-19H2,1H3,(H,22,23)
- InChI Key: WDACCDNEYQVARH-UHFFFAOYSA-N
- SMILES: S1CCNC(C1CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 355.29088610g/mol
- Monoisotopic Mass: 355.29088610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 54.4Ų
3-Thiomorpholinone, 2-heptadecyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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